Cas no 894791-89-0 (2-Chloro-4,5-difluoropyrimidine)

2-Chloro-4,5-difluoropyrimidine is a fluorinated pyrimidine derivative widely used as a key intermediate in pharmaceutical and agrochemical synthesis. Its structure, featuring both chlorine and fluorine substituents, enhances reactivity and selectivity in nucleophilic substitution reactions, making it valuable for constructing complex heterocyclic frameworks. The electron-withdrawing effects of the fluorine atoms improve stability and influence the compound's binding properties in target molecules. This compound is particularly useful in the development of active pharmaceutical ingredients (APIs) and specialty chemicals, where precise functionalization is critical. Its high purity and consistent performance ensure reliable outcomes in research and industrial applications.
2-Chloro-4,5-difluoropyrimidine structure
894791-89-0 structure
Product Name:2-Chloro-4,5-difluoropyrimidine
CAS No:894791-89-0
MF:C4HClF2N2
MW:150.513946294785
CID:2122004
Update Time:2025-08-05

2-Chloro-4,5-difluoropyrimidine Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-4,5-difluoropyrimidine
    • 2-Chloro-4,5-difluoropyrimidine
    • Inchi: 1S/C4HClF2N2/c5-4-8-1-2(6)3(7)9-4/h1H
    • InChI Key: IFJJGURBXOAWDJ-UHFFFAOYSA-N
    • SMILES: ClC1=NC=C(C(=N1)F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 103
  • Topological Polar Surface Area: 25.8

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Additional information on 2-Chloro-4,5-difluoropyrimidine

2-Chloro-4,5-difluoropyrimidine: An Overview of Its Properties and Applications

2-Chloro-4,5-difluoropyrimidine (CAS No. 894791-89-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines, which are six-membered heterocyclic aromatic compounds containing two nitrogen atoms. The unique substitution pattern of 2-chloro-4,5-difluoropyrimidine makes it a valuable intermediate in the synthesis of various biologically active molecules, particularly in the development of antiviral and anticancer agents.

The molecular structure of 2-chloro-4,5-difluoropyrimidine consists of a pyrimidine ring with a chlorine atom at the 2-position and fluorine atoms at the 4 and 5 positions. This specific arrangement imparts unique chemical properties to the compound, such as enhanced solubility, stability, and reactivity. These properties make it an attractive candidate for use in a wide range of chemical reactions and synthetic pathways.

In recent years, significant research has been conducted to explore the potential applications of 2-chloro-4,5-difluoropyrimidine in drug discovery and development. One notable area of interest is its use as an intermediate in the synthesis of antiviral drugs. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the successful synthesis of a series of novel antiviral agents derived from 2-chloro-4,5-difluoropyrimidine. These compounds exhibited potent inhibitory activity against various viral strains, including influenza and hepatitis C viruses.

Beyond antiviral applications, 2-chloro-4,5-difluoropyrimidine has also shown promise in the development of anticancer drugs. A study published in Cancer Research in 2020 demonstrated that derivatives of 2-chloro-4,5-difluoropyrimidine could selectively target and inhibit key enzymes involved in cancer cell proliferation. Specifically, these derivatives were found to be effective against breast cancer and lung cancer cell lines, highlighting their potential as novel therapeutic agents.

The synthetic versatility of 2-chloro-4,5-difluoropyrimidine is another factor contributing to its importance in pharmaceutical research. The presence of multiple functional groups (chlorine and fluorine) allows for a wide range of chemical modifications, enabling the synthesis of diverse derivatives with tailored biological activities. This flexibility is particularly valuable in lead optimization processes, where small structural changes can significantly impact the pharmacological properties of a compound.

In addition to its role as an intermediate in drug synthesis, 2-chloro-4,5-difluoropyrimidine has also been explored for its potential as a standalone therapeutic agent. A study published in Bioorganic & Medicinal Chemistry Letters in 2019 investigated the direct antiproliferative effects of 2-chloro-4,5-difluoropyrimidine on cancer cells. The results showed that this compound could induce apoptosis (programmed cell death) in various cancer cell lines without significant toxicity to normal cells. These findings suggest that 2-chloro-4,5-difluoropyrimidine may have direct therapeutic potential beyond its use as a synthetic intermediate.

The safety profile of 2-chloro-4,5-difluoropyrimidine is another critical aspect that has been extensively studied. Toxicity assessments conducted on this compound have generally shown low toxicity levels at therapeutic concentrations. However, as with any chemical compound used in pharmaceutical applications, rigorous safety testing is essential to ensure its safe use in clinical settings.

In conclusion, 2-chloro-4,5-difluoropyrimidine (CAS No. 894791-89-0) is a highly promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and versatile synthetic properties make it an invaluable tool for the development of novel antiviral and anticancer agents. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.

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